Cas no 211429-78-6 (Tert-butyl 3,4,5-trimethoxybenzoate)

• Product Name: Tert-butyl 3,4,5-trimethoxybenzoate
• CAS No: 211429-78-6
• MF: C₁₄H₂₀O₅
• MW: 268.305604934692
• CID: 2663089
• PubChem ID: 15335498
• Update Time: 2024-02-28

Tert-butyl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,4,5-trimethoxybenzoate
• 3,4,5-Trimethoxybenzoic acid tert-butyl ester
• Tert-butyl 3,4,5-trimethoxybenzoate

• Inchi： 1S/C14H20O5/c1-14(2,3)19-13(15)9-7-10(16-4)12(18-6)11(8-9)17-5/h7-8H,1-6H3
• InChI Key： HMCQOJANOGVMFO-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=C(C=1)OC)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.13107373g/mol
• Monoisotopic Mass: 268.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives